Cas no 916792-11-5 (2-Bromo-5-fluoro-4-methylbenzonitrile)

2-Bromo-5-fluoro-4-methylbenzonitrile is a halogenated aromatic nitrile compound with significant utility in pharmaceutical and agrochemical synthesis. Its key structural features—a bromo and fluoro substituent adjacent to a nitrile group—enhance its reactivity as an intermediate in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. The methyl group further modifies steric and electronic properties, enabling selective functionalization. This compound is valued for its stability, high purity, and compatibility with diverse reaction conditions, making it a versatile building block for constructing complex heterocycles or bioactive molecules. Its well-defined structure ensures reproducibility in research and industrial applications.

2-Bromo-5-fluoro-4-methylbenzonitrile structure

916792-11-5 structure

Product Name:2-Bromo-5-fluoro-4-methylbenzonitrile

CAS No:916792-11-5

MF:C₈H₅BrFN

MW:214.03440451622

MDL:MFCD07782072

CID:827150

PubChem ID:34175417

Update Time:2025-06-08

2-Bromo-5-fluoro-4-methylbenzonitrile Chemical and Physical Properties

Names and Identifiers

- 2-Bromo-5-fluoro-4-methylbenzonitrile
- Benzonitrile, 2-bromo-5-fluoro-4-methyl-
- 2-Bromo-5-fluoro-4-methyl-benzonitrile
- 2-Bromo-5-fluoro-4-methylbenzonitrile (ACI)
- AKOS015842396
- 916792-11-5
- SCHEMBL23761242
- DTXSID40652921
- AS-33145
- DB-006012
- CS-0321834
- MFCD07782072
- MDL： MFCD07782072
- Inchi： 1S/C8H5BrFN/c1-5-2-7(9)6(4-11)3-8(5)10/h2-3H,1H3
- InChI Key： BYIUSPLUNPDMFR-UHFFFAOYSA-N
- SMILES： N#CC1C(Br)=CC(C)=C(F)C=1

Computed Properties

Exact Mass: 212.95900
Monoisotopic Mass: 212.95894g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 186
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 23.8Å²

Experimental Properties

PSA: 23.79000
LogP: 2.76828

2-Bromo-5-fluoro-4-methylbenzonitrile Pricemore >>

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